Cas no 100910-04-1 (2-Pentenal, 4-oxo-,1-oxime, (Z,Z)- (9CI))

• Product name: 2-Pentenal, 4-oxo-,1-oxime, (Z,Z)- (9CI)
• CAS No: 100910-04-1
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 124314

2-Pentenal, 4-oxo-,1-oxime, (Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentenal, 4-oxo-,1-oxime, (Z,Z)- (9CI)
• 2-Pentenal, 4-oxo-, 1-oxime, (Z,Z)- (9CI)

• Inchi： 1S/C5H7NO2/c1-5(7)3-2-4-6-8/h2-4,8H,1H3/b3-2-,6-4-
• InChI Key： PCAKPMJMKXJTBM-BXAWZMCCSA-N
• SMILES： C(=N/O)/C=C\C(=O)C

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 113.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• PSA: 49.66